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Compound of Interest

Compound Name: TC-E 5005

Cat. No.: B15577124

Get Quote

The following document provides essential safety and logistical information for the proper

handling and disposal of TC-E 5005, a potent and selective PDE10A inhibitor used in

laboratory research. Adherence to these guidelines is critical to ensure the safety of laboratory

personnel and to maintain compliance with environmental regulations.

I. Health and Safety Hazards
TC-E 5005 is a chemical compound that requires careful handling due to its potential health

and environmental risks. The primary hazards associated with this compound are summarized

in the table below.
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Hazard Category GHS Classification Hazard Statement

Acute Toxicity (Oral) Category 3 H301: Toxic if swallowed.

Serious Eye Damage Category 1
H318: Causes serious eye

damage.

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2 (Brain)

H373: May cause damage to

organs (Brain) through

prolonged or repeated

exposure.

Aquatic Hazard (Short-term) Category 3 H402: Harmful to aquatic life.

Combustibility Flammable Liquids, Category 4 H227: Combustible liquid.[1]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction.[1]

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child.[1]

II. Personal Protective Equipment (PPE) and
Handling
To mitigate the risks associated with TC-E 5005, all personnel must adhere to the following

personal protective equipment and handling protocols.

Engineering Controls:

Work under a chemical fume hood to avoid inhalation of dust or vapors.

Ensure adequate ventilation in storage and handling areas.[1]

Personal Protective Equipment:

Eye Protection: Wear approved safety glasses or goggles.[2]

Skin Protection: Wear protective gloves and clothing to prevent skin contact.[1][2]
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Respiratory Protection: If dusts are generated, respiratory protection is required.

Handling Procedures:

Obtain special instructions before use.[1]

Do not handle until all safety precautions have been read and understood.[1]

Avoid contact with eyes, skin, and clothing.[2]

Do not breathe dust, fume, gas, mist, vapors, or spray.[1]

Wash hands and skin thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[1]

Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.[1]

III. Accidental Release Measures
In the event of a spill or accidental release of TC-E 5005, the following steps should be taken

immediately.

Small Spills:

Evacuate unnecessary personnel from the spill area.[1]

Wear appropriate personal protective equipment (PPE).[1]

Eliminate all sources of ignition.[1]

Ensure adequate ventilation.[1]

Dike and contain the spill to prevent it from entering drains or waterways.[1]

Absorb the spill with a non-combustible material such as sand, earth, diatomaceous earth, or

vermiculite.[1]
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Collect the absorbed material and place it into a designated container for disposal according

to local and national regulations.[1]

Clean the affected area thoroughly.

Large Spills:

Follow institutional emergency response procedures.

IV. Disposal Procedures
The disposal of TC-E 5005 and its containers must be conducted in a manner that minimizes

environmental impact and complies with all applicable regulations.

General Guidelines:

The generation of waste should be avoided or minimized whenever possible.[1]

This material and its container must be disposed of in a safe way.[1]

Dispose of surplus and non-recyclable products via a licensed waste disposal contractor.[1]

Disposal of this product, solutions, and any by-products should at all times comply with the

requirements of environmental protection and waste disposal legislation and any regional

local authority requirements.[1]

Do not discharge into drains, surface waters, or groundwater.[1]

Empty containers or liners may retain some product residues and should be treated as

hazardous waste.[1]

Disposal Workflow:
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Waste Preparation Disposal Path
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(Unused product, contaminated labware,
 or solutions)
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 chemical waste streams
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'Hazardous Waste - TC-E 5005'

Contact Environmental
 Health & Safety (EHS) Office

Arrange for pickup by a
 licensed waste disposal contractor

Complete all required
 waste disposal documentation

End: Waste disposed of in
 compliance with regulations

Accidental Spill Occurs
Absorb with inert material

Follow Spill Protocol Collect and place in a
 sealed, labeled container

Click to download full resolution via product page

Caption: Disposal workflow for TC-E 5005 from generation to final disposal.

V. Storage
Proper storage of TC-E 5005 is essential to maintain its stability and prevent accidental

release.

Store in a well-ventilated place.[1]

Store locked up or in an area accessible only to qualified or authorized persons.[1]

Keep containers tightly closed and dry.

Recommended storage temperature can be found on the product label.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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